5-chloro-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine

• Molecular Formula: C11H11ClN2
• Molecular Weight: 206.67 g/mol
• IUPAC Name: 5-chloro-2-(2,5-dimethylpyrrol-1-yl)pyridine
• InChI: InChI=1S/C11H11ClN2/c1-8-3-4-9(2)14(8)11-6-5-10(12)7-13-11/h3-7H,1-2H3
• InChI Key: YJEOQBDZZJWRJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=NC=C(C=C2)Cl)C

Description

5-chloro-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine is a useful research compound. Its molecular formula is C11H11ClN2 and its molecular weight is 206.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-5-chloropyridine (10.0 g, 77 mmol), acetonyl acetone (8.8 g, 77 mmol) and a catalytic amount of p-toluenesulphonic acid in anhydrous toluene (250 ml) was heated to reflux for 5 h under Dean and Stark conditions. The solvent was-removed in vacuo, the residue slurried in hexane (250 ml), filtered through celite and the solvent removed in vacuo to give the title compound as a yellow oil (16.0 g): δH (CDCl3) 8.57 (1H, dd, J 2.7, 0.6 Hz), 7.78 (1H, dd, J 8.4, 2.7 Hz), 7.17 (1H, m, J 7.5, 0.5 Hz), 5.91 (2H, s), 2.14 (6H, s).